Cas no 82997-64-6 (2,5-diamino-3-chlorobenzonitrile)

• Product Name: 2,5-diamino-3-chlorobenzonitrile
• CAS No: 82997-64-6
• MF: C₇H₆ClN₃
• MW: 167.595639705658
• CID: 988424
• PubChem ID: 13799700
• Update Time: 2025-07-19

2,5-diamino-3-chlorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-diamino-3-chlorobenzonitrile
• 2,5-diamino-3-chloro-benzonitrile
• 2-chloro-6-cyano-p-phenylenediamine
• Benzonitrile,2,5-diamino-3-chloro
• 82997-64-6
• SCHEMBL2435542
• DTXSID70549835
• ETHYL2-AMINO-4-METHYL-5-PHENYLTHIOPHENE-3-CARBOXYLATE
• VXWZNVZGPHXSRL-UHFFFAOYSA-N
• AKOS006288325
• AB48593
• CS-0364960
• MFCD08704820

• Inchi： 1S/C7H6ClN3/c8-6-2-5(10)1-4(3-9)7(6)11/h1-2H,10-11H2
• InChI Key： VXWZNVZGPHXSRL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C#N)=C1N)N

Computed Properties

• Exact Mass: 167.02500
• Monoisotopic Mass: 167.0250249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• PSA: 75.83000
• LogP: 2.53848

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2,5-diamino-3-chlorobenzonitrile

Introduction to 2,5-diamino-3-chlorobenzonitrile (CAS No. 82997-64-6)

2,5-diamino-3-chlorobenzonitrile (CAS No. 82997-64-6) is a versatile organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes two amino groups and a chlorine atom attached to a benzene ring with a nitrile group. The combination of these functional groups imparts distinct chemical properties that make it a valuable intermediate in various synthetic pathways.

The molecular formula of 2,5-diamino-3-chlorobenzonitrile is C₈H₇ClN₃, and its molecular weight is approximately 174.61 g/mol. The compound is typically synthesized through the reaction of 3-chlorobenzonitrile with ammonia or other suitable nitrogen sources under controlled conditions. The resulting product is a white crystalline solid that is soluble in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol.

In the realm of pharmaceutical research, 2,5-diamino-3-chlorobenzonitrile has been explored for its potential as a building block in the synthesis of novel drugs. Recent studies have highlighted its utility in the development of antiviral agents, particularly those targeting viral proteases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of a series of derivatives of 2,5-diamino-3-chlorobenzonitrile, which exhibited potent inhibitory activity against the SARS-CoV-2 main protease (M^pro). These findings underscore the compound's potential as a lead molecule in the design of antiviral therapeutics.

Beyond its applications in drug discovery, 2,5-diamino-3-chlorobenzonitrile has also found use in materials science. Its unique electronic properties make it an attractive candidate for the development of organic semiconductors and optoelectronic materials. Research conducted at the University of California, Berkeley, demonstrated that derivatives of 2,5-diamino-3-chlorobenzonitrile could be used to create high-performance organic field-effect transistors (OFETs) with improved charge transport characteristics. This work highlights the compound's potential in advancing the field of organic electronics.

The environmental and safety aspects of 2,5-diamino-3-chlorobenzonitrile have also been investigated. Studies have shown that while the compound is stable under normal laboratory conditions, it should be handled with care to avoid exposure to skin and eyes. Proper storage conditions, such as keeping it in a cool, dry place away from strong oxidizers, are recommended to ensure its stability and safety.

In conclusion, 2,5-diamino-3-chlorobenzonitrile (CAS No. 82997-64-6) is a multifaceted compound with significant potential in various scientific disciplines. Its unique chemical structure and versatile reactivity make it an important intermediate in chemical synthesis and a valuable tool in pharmaceutical research and materials science. As ongoing research continues to uncover new applications and properties, the importance of this compound is likely to grow further.